Cas no 2097896-66-5 (N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide)

• Product Name: N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide
• CAS No: 2097896-66-5
• MF: C₁₇H₁₄F₃NO₄S₂
• MW: 417.422572612762
• CID: 5336701
• Update Time: 2025-05-21

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(furan-2-yl)-2-(thiophen-3-yl)ethyl)-2-(trifluoromethoxy)benzenesulfonamide
• N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide
• N-[2-(furan-2-yl)-2-thiophen-3-ylethyl]-2-(trifluoromethoxy)benzenesulfonamide

• Inchi： 1S/C17H14F3NO4S2/c18-17(19,20)25-15-4-1-2-6-16(15)27(22,23)21-10-13(12-7-9-26-11-12)14-5-3-8-24-14/h1-9,11,13,21H,10H2
• InChI Key： RUFWCFMWKDARDB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC(F)(F)F)(NCC(C1=CC=CO1)C1=CSC=C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 582
• XLogP3: 4.3
• Topological Polar Surface Area: 105

Additional information on N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide

Professional Introduction to N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 2097896-66-5)

N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide, identified by its CAS number 2097896-66-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic aromatic systems, which are known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide incorporates key functional groups that contribute to its unique chemical properties and biological interactions. The furan moiety, with its oxygen-containing heterocycle, is known to exhibit various pharmacological effects, including anti-inflammatory and antimicrobial properties. Similarly, the thiophene ring, another heterocyclic component, has been extensively studied for its role in modulating enzyme activities and cell signaling pathways.

The presence of the trifluoromethoxy group further enhances the compound's pharmacological profile by introducing lipophilicity and metabolic stability, which are critical factors in drug design. This group is often employed in medicinal chemistry to improve binding affinity and reduce susceptibility to enzymatic degradation. The sulfonamide moiety, located at the benzene ring, is a well-established pharmacophore that contributes to the compound's solubility and interaction with biological targets.

In recent years, N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide has been the subject of numerous studies aimed at elucidating its potential therapeutic applications. Research has demonstrated that this compound exhibits promising activity against various biological targets, including enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The synergistic effects of its structural components make it a valuable candidate for further development in drug discovery.

The synthesis of N-[2-(furan-2-yl)-2-(thiophen-3-yl)ethyl]-2-(trifluoromethoxy)benzene-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the furan and thiophene rings strong>, followed by functionalization with the > group and sulfonamide moiety, necessitates expertise in organic synthesis techniques such as cross-coupling reactions, nucleophilic substitutions, and protection-deprotection strategies.

The pharmacokinetic properties of N-[2-(< strong

In conclusion, N-[2-(< strong